Cas no 116033-56-8 (4-Benzothiazolol,2-(methylamino)-)

• Product Name: 4-Benzothiazolol,2-(methylamino)-
• CAS No: 116033-56-8
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 131041
• PubChem ID: 73011350
• Update Time: 2025-04-19

4-Benzothiazolol,2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Benzothiazolol,2-(methylamino)-
• 4-Benzothiazolol,2-methylamino-(6CI)
• 2-(METHYLAMINO)-1,3-BENZOTHIAZOL-4-OL
• 2-(methylamino)benzo[d]thiazol-4-ol
• 116033-56-8

• Inchi： 1S/C8H8N2OS/c1-9-8-10-7-5(11)3-2-4-6(7)12-8/h2-4,11H,1H3,(H,9,10)
• InChI Key： PHXFHQIHFLZFPP-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC2C(=CC=CC1=2)O

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.4Ų